Cas no 2307917-83-3 (rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine
• CAS No: 2307917-83-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6202799
• PubChem ID: 165658002
• Update Time: 2025-05-22

rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine
• EN300-1879870
• 2307917-83-3

• Inchi： 1S/C12H15N/c1-9(11-8-12(11)13)7-10-5-3-2-4-6-10/h2-7,11-12H,8,13H2,1H3/b9-7-/t11-,12+/m0/s1
• InChI Key： RQFOXSGEDMXTCU-ONCZFSCLSA-N
• SMILES： N[C@@H]1C[C@H]1/C(=C\C1C=CC=CC=1)/C

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine (CAS No. 2307917-83-3)

The compound rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine, identified by its CAS number 2307917-83-3, is a chiral amine derivative with a cyclopropane backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The rac-(1R,2S) designation indicates the racemic mixture of stereoisomers, which is particularly relevant for drug discovery applications where stereochemistry plays a crucial role in biological activity.

Recent trends in medicinal chemistry highlight the growing importance of cyclopropylamine derivatives in drug design, making 2307917-83-3 a compound of particular interest. The presence of both the phenylpropene moiety and the cyclopropylamine group in this molecule creates unique electronic and steric properties that can influence receptor binding and metabolic stability. Researchers are particularly interested in how the 1-phenylprop-1-en-2-yl substituent affects the compound's physicochemical properties and potential biological activities.

The synthesis of rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine typically involves strategic bond formation to construct the strained cyclopropane ring while maintaining the desired stereochemistry. Modern synthetic approaches often employ transition metal-catalyzed reactions or photochemical methods to achieve this challenging transformation. The CAS 2307917-83-3 material is frequently used as an intermediate in the preparation of more complex molecules, particularly in the development of central nervous system (CNS) active compounds where the cyclopropylamine moiety is known to confer favorable blood-brain barrier penetration properties.

From an application perspective, 2307917-83-3 has shown promise in several research areas. In neuroscience, analogs of this compound have been investigated for their potential as monoamine oxidase (MAO) inhibitors or neurotransmitter modulators. The phenylpropene-cyclopropylamine combination appears to offer an optimal balance between lipophilicity and molecular rigidity, which are critical parameters for CNS drug development. Additionally, the agricultural chemical industry has explored similar structures for their potential as plant growth regulators or pest control agents, though specific applications of rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine in this field remain proprietary.

The commercial availability of CAS 2307917-83-3 has increased in recent years to meet growing demand from pharmaceutical researchers. Current market analysis suggests that chiral amine building blocks like rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine are experiencing steady growth, driven by the expanding pipeline of small molecule therapeutics. Suppliers typically offer this compound in research quantities with >95% purity, though custom synthesis services are available for projects requiring specific isotopic labeling or alternative salt forms. The price point for 2307917-83-3 reflects its status as a specialty chemical with complex synthesis requirements.

Quality control for rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine typically involves HPLC analysis to verify purity and chiral purity assessment to confirm the 1R,2S stereochemistry. Advanced characterization may include X-ray crystallography or nuclear Overhauser effect (NOE) NMR studies to unambiguously establish the molecular structure. These rigorous analytical procedures ensure that researchers receive material suitable for sensitive biological testing and structure-activity relationship studies.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 2307917-83-3. While comprehensive toxicological data may be limited for this specific compound, structural analogs suggest that proper personal protective equipment including gloves and eye protection should be used. The compound should be stored under inert atmosphere at low temperatures to maintain stability, particularly to prevent racemization or decomposition of the sensitive cyclopropylamine moiety.

Future research directions for rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine are likely to focus on its incorporation into novel drug candidates targeting neurological disorders. The current emphasis on precision medicine and personalized therapeutics creates opportunities for chiral compounds like 2307917-83-3 that can be optimized for specific patient populations. Additionally, the growing field of covalent drug discovery may explore the potential of the phenylpropene group for targeted covalent modification of biological targets.

For researchers considering rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine for their projects, several key considerations emerge. The compound's logP and pKa should be evaluated for specific applications, as these parameters will influence solubility and formulation development. The stereochemical purity is particularly critical for biological studies, as the 1R,2S and 1S,2R enantiomers may exhibit dramatically different pharmacological profiles. Computational chemistry approaches can provide valuable insights into the compound's conformational preferences and potential binding modes before undertaking experimental work.

In conclusion, rac-(1R,2S)-2-(1-phenylprop-1-en-2-yl)cyclopropan-1-amine (CAS 2307917-83-3) represents an important structural motif in modern medicinal chemistry. Its unique combination of a cyclopropylamine core with a phenylpropene substituent offers numerous possibilities for drug discovery and development. As research continues to uncover new applications for this compound class, the demand for high-quality 2307917-83-3 is expected to grow, particularly in pharmaceutical and biotechnology sectors focused on innovative therapeutic approaches.